Cas no 5444-26-8 (4H-Pyrazolo[3,4-d]pyrimidin-4-one,1,5-dihydro-1-methyl-6-(methylamino)-)

• Product Name: 4H-Pyrazolo[3,4-d]pyrimidin-4-one,1,5-dihydro-1-methyl-6-(methylamino)-
• CAS No: 5444-26-8
• MF: C₇H₉N₅O
• MW: 179.179260015488
• CID: 387072
• PubChem ID: 135399242
• Update Time: 2025-04-19

4H-Pyrazolo[3,4-d]pyrimidin-4-one,1,5-dihydro-1-methyl-6-(methylamino)- Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrazolo[3,4-d]pyrimidin-4-one,1,5-dihydro-1-methyl-6-(methylamino)-
• 1-methyl-6-(methylamino)-2H-pyrazolo[3,4-d]pyrimidin-4-one
• SCHEMBL14898534
• 1-Methyl-6-(methylamino)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one
• 1-methyl-6-(methylamino)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one
• 1-methyl-6-(methylamino)-1,2-dihydro-4h-pyrazolo[3,4-d]pyrimidin-4-one
• 5444-26-8
• DTXSID40280920
• NSC-19079
• NSC19079

• Inchi： 1S/C7H9N5O/c1-8-7-10-5-4(6(13)11-7)3-9-12(5)2/h3H,1-2H3,(H2,8,10,11,13)
• InChI Key： ZSDQIHRCKCAGTH-UHFFFAOYSA-N
• SMILES： O=C1C2C=NN(C)C=2N=C(NC)N1

Computed Properties

• Exact Mass: 179.08087
• Monoisotopic Mass: 179.081
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 71.3Ų

Experimental Properties

• Density: 1.58
• Boiling Point: 301.9°C at 760 mmHg
• Flash Point: 136.4°C
• Refractive Index: 1.753
• PSA: 69.09